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Compound of Interest

Compound Name: 2-Methoxy-5-nitroaniline

Cat. No.: B165355 Get Quote

An In-Depth Technical Guide to 2-Methoxy-5-nitroaniline

For researchers, scientists, and professionals in drug development, 2-Methoxy-5-nitroaniline
is a significant chemical intermediate. This guide provides a comprehensive overview of its

core properties, synthesis, and analysis, presenting key data and experimental protocols in a

structured format.

Core Properties of 2-Methoxy-5-nitroaniline
2-Methoxy-5-nitroaniline, also known as 5-Nitro-o-anisidine, is a nitroaromatic compound with

the chemical formula C₇H₈N₂O₃.[1][2][3][4] It is characterized by a methoxy (–OCH₃) group at

the 2-position and a nitro (–NO₂) group at the 5-position of an aniline ring.[1] This compound

appears as orange-red needles or an orange powder.[3] The presence of both an electron-

donating methoxy group and an electron-withdrawing nitro group results in a large dipole

moment, influencing its optical and electronic properties.[1]
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Property Value

Molecular Formula C₇H₈N₂O₃[2][3][4][5]

Molecular Weight 168.15 g/mol [1][2][3]

Melting Point 117-119°C[1]

Boiling Point 351.79 °C

Flash Point 166.55 °C

CAS Number 99-59-2[2][3][4]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-Methoxy-5-nitroaniline are crucial

for its application in research and development.

Synthesis Protocol: Nitration of 2-Methoxyaniline
A common method for the synthesis of 2-Methoxy-5-nitroaniline is the nitration of 2-

methoxyaniline.[1][3]

Materials:

2-Methoxyaniline

Nitric acid

Sulfuric acid

Ice

Ethanol

Water

Procedure:
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In a reaction vessel, carefully add 2-methoxyaniline to concentrated sulfuric acid while

maintaining a low temperature (0–5°C) using an ice bath.

Slowly add a nitrating mixture of nitric acid and sulfuric acid to the solution, ensuring the

temperature does not exceed 5°C to prevent over-nitration.[1]

After the addition is complete, continue to stir the mixture at 0–5°C for 1-2 hours.[1]

Pour the reaction mixture into ice water to quench the reaction and precipitate the product.

Filter the resulting solid and wash it with cold water.

For purification, recrystallize the crude product from an ethanol/water mixture to achieve a

purity of ≥98%.[1]

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
HPLC is a recommended technique for the purity analysis of 2-Methoxy-5-nitroaniline.[1]

Instrumentation and Conditions:

Column: C18 column[1]

Mobile Phase: A mixture of methanol and water (e.g., 70:30 v/v) or acetonitrile and water

with phosphoric acid.[1][5][6] For Mass Spectrometry (MS) compatible applications, formic

acid should be used instead of phosphoric acid.[5][6]

Detection: UV detection at 254 nm.[1]

Column Temperature: Ambient

Procedure:

Prepare a standard solution of 2-Methoxy-5-nitroaniline of known concentration in a

suitable solvent (e.g., methanol).

Prepare the sample solution by dissolving the synthesized product in the mobile phase.
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Set up the HPLC system with the specified column and mobile phase.

Inject the standard solution to obtain a reference chromatogram and retention time.

Inject the sample solution and record the chromatogram.

Analyze the chromatogram to determine the purity of the sample by comparing the peak

area of 2-Methoxy-5-nitroaniline to the total peak area.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-Methoxy-5-nitroaniline
from 2-Methoxyaniline.

Starting Materials

Reaction Step Workup & Purification Final Product
2-Methoxyaniline

Nitration
(0-5°C)

Nitrating Mixture
(HNO3 + H2SO4)

Quenching
(Ice Water)

Reaction Mixture FiltrationPrecipitate Recrystallization
(Ethanol/Water)

Crude Product 2-Methoxy-5-nitroanilinePurified Product

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methoxy-5-nitroaniline.

Applications in Drug Development
2-Methoxy-5-nitroaniline serves as a crucial precursor in the synthesis of various

pharmaceutical compounds.[1] Notably, it is a key starting material for the production of

Osimertinib, a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase

inhibitor used in cancer therapy.[1] Its role in the multi-step synthesis of such targeted therapies

highlights its importance in the pharmaceutical industry. The compound is also utilized in the

manufacturing of azo dyes.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

